Cas no 61798-03-6 (1,3-Propanediamine, 2-(phenylthio)-)

• Product Name: 1,3-Propanediamine, 2-(phenylthio)-
• CAS No: 61798-03-6
• MF: C₉H₁₄N₂S
• MW: 182.285860538483
• CID: 465828
• PubChem ID: 71392018
• Update Time: 2025-04-19

1,3-Propanediamine, 2-(phenylthio)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediamine, 2-(phenylthio)-
• 2-phenylsulfanylpropane-1,3-diamine
• 61798-03-6
• DTXSID10813840
• 2-(Phenylsulfanyl)propane-1,3-diamine

• Inchi： 1S/C9H14N2S/c10-6-9(7-11)12-8-4-2-1-3-5-8/h1-5,9H,6-7,10-11H2
• InChI Key： IOCURJSPTDOHMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(CN)CN

Computed Properties

• Exact Mass: 182.08792
• Monoisotopic Mass: 182.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 77.3Ų

Experimental Properties

• PSA: 52.04